Carbonic acid, 2-methoxy-4-methylphenyl methyl ester

• CAS No.: 132638-45-0
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• IUPAC Name: (2-methoxy-4-methylphenyl) methyl carbonate
• InChI: InChI=1S/C10H12O4/c1-7-4-5-8(9(6-7)12-2)14-10(11)13-3/h4-6H,1-3H3
• InChI Key: OLPGHBILOFNQNR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)OC)OC
• Pictograms: Irritant

Description

Carbonic acid, 2-methoxy-4-methylphenyl methyl ester is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

2-methoxy-4-methylphenol (250 mmol) was dissolved in dry dichoromethane (500 ml) with pyridine (392 mmol) and DMAP (N,N-dimethyl-4-aminopyridine, 4.26 mmol). Methyl chloroformate (317 mmol) was added slowly to this solution and the reaction was stirred at room temperature for 3 hours. The reaction mixture was then poured onto a 2M HCl solution (120 ml), and the aqueous layer was extracted twice with dichloromethane (50 ml). Then the combined organic layers were washed twice with water (100 ml), dried over MgSO4 and filtered. The solvent was evaporated and the residue distilled under reduced pressure (120-140° C., 0.4 mbar) to give 38 g (186 mmol, 74% yield) of pure 2-methoxy-4-methyl-phenyl methyl carbonate.